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This guide provides a comprehensive overview of the spectroscopic data for Notoginsenoside
Fd, a dammarane-type triterpenoid saponin isolated from Panax notoginseng. The structural
elucidation of this complex natural product relies heavily on the detailed analysis of its Mass
Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) data. This document serves as a
technical resource, offering in-depth analysis of the spectroscopic features of
Notoginsenoside Fd, detailed experimental protocols for data acquisition, and the logical
framework behind the structural assignments.

Introduction to Notoginsenoside Fd

Notoginsenoside Fd is a protopanaxadiol (PPD)-type saponin, a class of compounds known
for their significant pharmacological activities. As a minor ginsenoside, its isolation and
characterization are crucial for understanding the overall therapeutic potential of Panax
notoginseng extracts. Accurate and comprehensive spectroscopic data are paramount for its
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unambiguous identification, quality control of herbal preparations, and for facilitating further
research into its biological functions and potential as a drug lead.

The structure of Notoginsenoside Fd consists of a tetracyclic triterpenoid aglycone with sugar
moieties attached at the C-3 and C-20 positions. The precise characterization of this structure
is achieved through the synergistic use of high-resolution mass spectrometry and a suite of
one- and two-dimensional NMR experiments.

Mass Spectrometry (MS) Analysis

High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) is a cornerstone
technique for determining the elemental composition and molecular weight of natural products
like Notoginsenoside Fd.

Molecular Formula and Mass Determination

In negative ion mode, Notoginsenoside Fd typically forms a formate adduct, [M+HCOO]~. The
HR-ESI-MS data for this adduct provides a highly accurate mass measurement, which is used
to deduce the molecular formula.

Table 1: HR-ESI-MS Data for Notoginsenoside Fd

Molecular

lon Observed m/z Calculated m/z Reference
Formula

[M+HCOO]~- 961.5369 961.5326 C47H80017 [1]

The excellent agreement between the observed and calculated mass confirms the elemental
composition of Notoginsenoside Fd as C47H80017.

Fragmentation Pathway

Tandem mass spectrometry (MS/MS) experiments provide valuable structural information by
inducing fragmentation of the parent ion and analyzing the resulting product ions. The
fragmentation of ginsenosides is characterized by the sequential loss of sugar residues. While
a detailed fragmentation pathway specifically for Notoginsenoside Fd is not extensively
published, the general fragmentation patterns of PPD-type ginsenosides can be inferred. The
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glycosidic bonds are the most labile and tend to cleave first, providing information about the
nature and sequence of the sugar units.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Analysis

NMR spectroscopy is the most powerful tool for the complete structural elucidation of complex
organic molecules. For Notoginsenoside Fd, a combination of 1D (*H and 3C) and 2D
(HSQC, HMBC) NMR experiments in a suitable deuterated solvent, typically pyridine-ds
(CsDsN), is required for unambiguous assignment of all proton and carbon signals.

13C-NMR Spectroscopic Data

The 13C-NMR spectrum provides a count of all the carbon atoms in the molecule and their
chemical environments. The chemical shifts are indicative of the type of carbon (methyl,
methylene, methine, or quaternary) and its proximity to electronegative atoms or unsaturated
systems. The complete :3C-NMR data for Notoginsenoside Fd, recorded in CsDsN, has been
reported.[2]

Table 2: 13C-NMR Spectroscopic Data of Notoginsenoside Fd (in CsDsN)
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Position oc (ppm) Position oc (ppm)
1 39.1 1' (Glc) 105.4
2 28.2 2' (Glc) 83.8
3 88.9 3' (Glc) 78.1
4 39.7 4' (Glc) 71.7
5 56.4 5' (Glc) 78.0
6 18.5 6' (Glc) 62.8
7 35.2 1" (Glc) 106.0
8 40.1 2" (Glc) 77.2
9 51.7 3" (Glc) 78.3
10 37.2 4" (Glc) 71.7
11 31.8 5" (Glc) 78.0
12 70.8 6" (Glc) 62.8
13 49.4 1" (Xyl) 106.9
14 51.7 2" (Xyl) 75.1
15 31.8 3" (Xyl) 78.0
16 26.8 4™ (Xyl) 71.0
17 54.9 5™ (Xyl) 67.0
18 16.5

19 17.0

20 83.3

21 22.6

22 35.9

23 22.6
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24 126.3
25 130.9
26 25.8
27 17.7
28 28.2
29 16.5
30 17.0

Data sourced from Wang et al., 2022.[2]

'H-NMR Spectroscopic Data

The *H-NMR spectrum provides information about the number of different types of protons,
their chemical environments, and their neighboring protons through spin-spin coupling. While a
complete, assigned *H-NMR spectrum for Notoginsenoside Fd is not readily available in a
single public source, key characteristic signals, particularly the anomeric protons of the sugar
moieties, have been reported.[1]

Table 3: Characteristic *tH-NMR Signals of Notoginsenoside Fd (in CsDsN)

Proton OoH (ppm) Multiplicity J (H2)
H-1' (3-O-Glc) 4.95 d 75
H-1" (20-O-Glc) 5.13 d 75
H-1" (20-O-Xyl) 4.99 d 75

Data sourced from Wang et al., 2022.[1]

The coupling constants of the anomeric protons (around 7.5 Hz) are characteristic of a 3-
anomeric configuration for the glucopyranosyl and xylopyranosyl units.

2D-NMR Spectroscopic Data and Structural Elucidation

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5005357/
https://www.benchchem.com/product/b1256551/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.researchgate.net/figure/Chemical-structures-of-the-five-saponins-in-Panax-notoginseng-leaves-PNL-Araf_fig1_352136293
https://www.benchchem.com/product/b1256551/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.researchgate.net/figure/Chemical-structures-of-the-five-saponins-in-Panax-notoginseng-leaves-PNL-Araf_fig1_352136293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Two-dimensional NMR experiments, such as Heteronuclear Single Quantum Coherence
(HSQC) and Heteronuclear Multiple Bond Correlation (HMBC), are indispensable for the
complete structural assignment of complex molecules like Notoginsenoside Fd.

o HSQC: This experiment correlates the chemical shifts of protons directly attached to carbon
atoms. It is used to assign the proton signals corresponding to the carbon signals identified
in the 13C-NMR spectrum.

o HMBC: This experiment reveals correlations between protons and carbons that are two or
three bonds apart. These long-range correlations are crucial for establishing the connectivity
between different parts of the molecule, including the attachment points of the sugar moieties
to the aglycone and the linkages between the sugar units themselves.

A logical workflow for the structural elucidation using 2D-NMR would involve:

« ldentifying Spin Systems: Using COSY (Correlation Spectroscopy) to trace the proton-proton
coupling networks within each sugar unit and within the aglycone.

e Assigning Carbons and Attached Protons: Using the HSQC spectrum to link the proton and
carbon signals of all CH, CH2, and CHs groups.

o Establishing Long-Range Connectivity: Utilizing the HMBC spectrum to piece together the
molecular puzzle. For instance, a correlation between the anomeric proton of the C-3
glucose (H-1") and the C-3 carbon of the aglycone would definitively confirm the attachment
point. Similarly, correlations between the anomeric proton of the xylose unit and a carbon of
the C-20 glucose would establish the inter-glycosidic linkage.

Below is a conceptual workflow for the structural elucidation of Notoginsenoside Fd using 2D
NMR.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. Complete 1H-NMR and 13C-NMR spectral assignment of five malonyl ginsenosides from

the fresh flower buds of Panax ginseng - PMC [pmc.ncbi.nim.nih.gov]

Tech Support

© 2026 BenchChem. All rights reserved. 7/8


https://www.benchchem.com/product/b1256551/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.benchchem.com/product/b1256551?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Chemical-structures-of-the-five-saponins-in-Panax-notoginseng-leaves-PNL-Araf_fig1_352136293
https://pmc.ncbi.nlm.nih.gov/articles/PMC5005357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5005357/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [An In-Depth Technical Guide to the Spectroscopic Data
of Notoginsenoside Fd]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256551/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-notoginsenoside-fd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1256551/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.benchchem.com/product/b1256551/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.benchchem.com/product/b1256551/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.benchchem.com/product/b1256551/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-notoginsenoside-fd
https://www.benchchem.com/product/b1256551?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

